Cas no 131189-22-5 (2-(5-Nitropyridin-2-yl)malonic acid)

2-(5-Nitropyridin-2-yl)malonic acid structure
131189-22-5 structure
Product Name:2-(5-Nitropyridin-2-yl)malonic acid
CAS No:131189-22-5
MF:C8H6N2O6
MW:226.143042087555
CID:1081293
PubChem ID:67515770
Update Time:2025-04-20

2-(5-Nitropyridin-2-yl)malonic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(5-Nitropyridin-2-yl)malonic acid
    • (5-Nitro-2-pyridinyl)propanedioic acid
    • 2-(5-nitropyridin-2-yl)propanedioic acid
    • DTXSID60737406
    • (5-Nitropyridin-2-yl)propanedioic acid
    • 131189-22-5
    • 2-(5-Nitropyridin-2-yl)malonicacid
    • SCHEMBL2728549
    • DB-062807
    • Inchi： 1S/C8H6N2O6/c11-7(12)6(8(13)14)5-2-1-4(3-9-5)10(15)16/h1-3,6H,(H,11,12)(H,13,14)
    • InChI Key： JMVXWBWVEMRTFQ-UHFFFAOYSA-N
    • SMILES： OC(C(C(=O)O)C1C=CC(=CN=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 226.02300
  • Monoisotopic Mass: 226.02258592g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 133Ų

Experimental Properties

  • PSA: 133.31000
  • LogP: 0.76580

2-(5-Nitropyridin-2-yl)malonic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(5-Nitropyridin-2-yl)malonic acid Pricemore >>

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